Cas no 54244-91-6 (1-Hexyne, 3-ethoxy-3,4-dimethyl-)

• Product Name: 1-Hexyne, 3-ethoxy-3,4-dimethyl-
• CAS No: 54244-91-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 940212
• PubChem ID: 550222
• Update Time: 2025-04-19

1-Hexyne, 3-ethoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyne, 3-ethoxy-3,4-dimethyl-
• DB-322866
• 54244-91-6
• GPZPYJMSEBCLFU-UHFFFAOYSA-N
• 3-Ethoxy-3,4-dimethyl-1-hexyne #

• Inchi： 1S/C10H18O/c1-6-9(4)10(5,7-2)11-8-3/h2,9H,6,8H2,1,3-5H3
• InChI Key： GPZPYJMSEBCLFU-UHFFFAOYSA-N
• SMILES： O(CC)C(C#C)(C)C(C)CC

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų